3-bromo-N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]benzamide

• Molecular Formula: C16H14BrN3O3S
• Molecular Weight: 408.3 g/mol
• IUPAC Name: 3-bromo-N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]benzamide
• InChI: InChI=1S/C16H14BrN3O3S/c17-12-5-3-4-11(10-12)16(21)19-9-8-18-15-13-6-1-2-7-14(13)24(22,23)20-15/h1-7,10H,8-9H2,(H,18,20)(H,19,21)
• InChI Key: LQJNKUOZYQGXNQ-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(=NS2(=O)=O)NCCNC(=O)C3=CC(=CC=C3)Br

Description

3-bromo-N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]benzamide is a chemical compound that has been the subject of extensive scientific research in recent years. This compound is of particular interest due to its potential applications in the field of medicine, as well as its unique properties and mechanisms of action.

Mechanism of Action

The exact mechanism of action of 3-bromo-N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]benzamide is still being studied, but it is believed to involve the inhibition of certain enzymes and proteins within the body. This inhibition can lead to a number of different effects, including the suppression of tumor growth and the reduction of inflammation and oxidative stress.
Biochemical and Physiological Effects:
Studies have shown that 3-bromo-N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]benzamide can have a number of different biochemical and physiological effects within the body. These effects include the inhibition of certain enzymes and proteins, as well as the reduction of inflammation and oxidative stress. Additionally, this compound has been shown to have potential as a treatment for various neurological disorders, including Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-bromo-N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]benzamide in lab experiments is its unique properties and mechanisms of action. This compound has been shown to have a number of interesting effects, which makes it a valuable tool for researchers studying a variety of different topics. However, there are also limitations to using this compound in lab experiments, including the need for specialized equipment and expertise to synthesize and handle the compound safely.

Future Directions

There are a number of different future directions for research involving 3-bromo-N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]benzamide. One potential area of research is the development of new and more efficient synthesis methods for this compound. Additionally, researchers may continue to study the mechanisms of action of this compound, in order to better understand its potential applications in the field of medicine. Finally, future research may focus on the development of new treatments and therapies based on the unique properties of this compound.

Synthesis Methods

The synthesis of 3-bromo-N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]benzamide can be achieved through a number of different methods. One commonly used method involves the reaction of 3-bromoaniline with 2-(1,1-dioxo-1,2-benzothiazol-3-ylamino)ethylamine in the presence of a suitable catalyst. This reaction results in the formation of the desired compound, which can then be purified and isolated using a variety of different techniques.

Scientific Research Applications

3-bromo-N-[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl]benzamide has been the subject of extensive scientific research due to its potential applications in the field of medicine. This compound has been shown to have a number of interesting properties, including its ability to inhibit the growth of cancer cells and its potential as a treatment for various neurological disorders.